Cas no 112372-06-2 (furo[2,3-c]pyridine-2-carbaldehyde)

• Product Name: furo[2,3-c]pyridine-2-carbaldehyde
• CAS No: 112372-06-2
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD15143904
• CID: 129739
• PubChem ID: 642129
• Update Time: 2025-04-19

furo[2,3-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridine-2-carboxaldehyde
• Furo[2,3-c]pyridine-2-carbaldehyde
• 2-formylfuro[2,3-c]pyridine
• 2-formylfuro< 2,3-c> pyridine
• AC1LD4CG
• ACMC-20c3p9
• AG-D-31568
• CTK0H2888
• furo< 2,3-c> pyridine-2-carboxaldehyde
• QC-825
• Furo[2,3-c]pyridine-2-carboxaldehyde (9CI)
• FT-0686249
• KKUIVASBGOEYGD-UHFFFAOYSA-N
• 112372-06-2
• DTXSID30348982
• EN300-2961255
• SB30749
• InChI=1/C8H5NO2/c10-5-7-3-6-1-2-9-4-8(6)11-7/h1-5
• SCHEMBL255443
• CS-0339341
• Z1255421369
• furo[2,3-c]pyridine-2-carbaldehyde

• MDL： MFCD15143904
• Inchi： 1S/C8H5NO2/c10-5-7-3-6-1-2-9-4-8(6)11-7/h1-5H
• InChI Key： KKUIVASBGOEYGD-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.323g/cm3 (Cal.) ref.
• Boiling Point: 286.131°C at 760 mmHg (Cal.) ref.
• Flash Point: 126.848°C (Cal.) ref.
• PSA: 43.1
• LogP: 1.64030